Cas no 1261805-37-1 (2-(2-Amino-4-fluorobenzoyl)pyridine)

• Product Name: 2-(2-Amino-4-fluorobenzoyl)pyridine
• CAS No: 1261805-37-1
• MF: C₁₂H₉FN₂O
• MW: 216.211066007614
• CID: 4928956
• Update Time: 2025-10-28

2-(2-Amino-4-fluorobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-4-fluorobenzoyl)pyridine

• Inchi： 1S/C12H9FN2O/c13-8-4-5-9(10(14)7-8)12(16)11-3-1-2-6-15-11/h1-7H,14H2
• InChI Key： XDMCSIDVQQIBFF-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C2C=CC=CN=2)=O)=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.5
• Topological Polar Surface Area: 56

Additional information on 2-(2-Amino-4-fluorobenzoyl)pyridine

Introduction to 2-(2-Amino-4-fluorobenzoyl)pyridine (CAS No. 1261805-37-1)

2-(2-Amino-4-fluorobenzoyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261805-37-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a pyridine core conjugated with a benzoyl group substituted at the 2-position with an amino group and a fluorine atom at the 4-position. The structural arrangement of this molecule imparts unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The synthesis of 2-(2-Amino-4-fluorobenzoyl)pyridine typically involves multi-step organic reactions, often starting from commercially available precursors such as 2-amino-4-fluorobenzaldehyde and pyridine derivatives. The introduction of the benzoyl group at the 2-position of the amino-substituted fluorobenzene ring is a critical step, often achieved through condensation reactions with appropriate carboxylic acid derivatives under controlled conditions. The presence of the fluorine atom at the 4-position enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design.

One of the most compelling aspects of 2-(2-Amino-4-fluorobenzoyl)pyridine is its potential as a building block for more complex pharmacophores. The pyridine moiety is a well-known pharmacophore in medicinal chemistry, frequently found in active pharmaceutical ingredients (APIs) due to its ability to interact with biological targets such as enzymes and receptors. The benzoyl group, on the other hand, can serve as a linker or a functional handle for further derivatization, allowing chemists to explore a wide range of chemical modifications.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced biological activity and improved pharmacokinetic profiles. The fluorine atom in 2-(2-Amino-4-fluorobenzoyl)pyridine can modulate electron density, influence metabolic pathways, and increase binding affinity to biological targets. This has led to extensive research into fluorinated derivatives as potential therapeutic agents for various diseases, including cancer, inflammation, and infectious disorders.

Recent studies have highlighted the role of 2-(2-Amino-4-fluorobenzoyl)pyridine in developing kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The combination of the pyridine scaffold with the fluorobenzoyl group provides an optimal balance of steric hindrance and electronic properties necessary for effective inhibition. For instance, modifications at the 3-position or 5-position of the pyridine ring have been explored to enhance binding affinity and selectivity against specific kinase targets.

The utility of CAS No. 1261805-37-1 extends beyond kinase inhibition. Researchers have also investigated its potential in developing antimicrobial agents, where the fluorinated aromatic ring contributes to increased efficacy against resistant bacterial strains. Additionally, its structural features make it a promising candidate for designing drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease, where modulation of neurotransmitter activity is crucial.

The synthesis and application of 2-(2-Amino-4-fluorobenzoyl)pyridine have been further advanced by computational chemistry techniques. Molecular modeling studies have helped elucidate its interactions with biological targets at an atomic level, providing insights into structure-activity relationships (SAR). These studies have guided medicinal chemists in optimizing lead compounds for better pharmacological properties.

In conclusion,CAS No. 1261805-37-1 represents a versatile intermediate with significant potential in drug discovery and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in pharmaceutical innovation.